N-(2,4-Dichlorophenyl)pyridine-2-carboxamide
N-(2,4-Dichlorophenyl)pyridine-2-carboxamide
TAS-4 is a metabotropic glutamate receptor 4-positive allosteric modulator.
Brand Name:
Vulcanchem
CAS No.:
794544-99-3
VCID:
VC0544590
InChI:
InChI=1S/C12H8Cl2N2O/c13-8-4-5-10(9(14)7-8)16-12(17)11-3-1-2-6-15-11/h1-7H,(H,16,17)
SMILES:
C1=CC=NC(=C1)C(=O)NC2=C(C=C(C=C2)Cl)Cl
Molecular Formula:
C12H8Cl2N2O
Molecular Weight:
267.11 g/mol
N-(2,4-Dichlorophenyl)pyridine-2-carboxamide
CAS No.: 794544-99-3
Inhibitors
VCID: VC0544590
Molecular Formula: C12H8Cl2N2O
Molecular Weight: 267.11 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 794544-99-3 |
---|---|
Product Name | N-(2,4-Dichlorophenyl)pyridine-2-carboxamide |
Molecular Formula | C12H8Cl2N2O |
Molecular Weight | 267.11 g/mol |
IUPAC Name | N-(2,4-dichlorophenyl)pyridine-2-carboxamide |
Standard InChI | InChI=1S/C12H8Cl2N2O/c13-8-4-5-10(9(14)7-8)16-12(17)11-3-1-2-6-15-11/h1-7H,(H,16,17) |
Standard InChIKey | ZNMWFDKCPWCBBU-UHFFFAOYSA-N |
SMILES | C1=CC=NC(=C1)C(=O)NC2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES | C1=CC=NC(=C1)C(=O)NC2=C(C=C(C=C2)Cl)Cl |
Appearance | Solid powder |
Description | TAS-4 is a metabotropic glutamate receptor 4-positive allosteric modulator. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | TAS-4; TAS 4; TAS4; |
Reference | 1: Dube A, Chaudhary S, Mengawade T, Upasani CD. Therapeutic potential of metabotropic glutamate receptor 4-positive allosteric modulator TAS-4 in rodent models of movement disorders. J Neurol Sci. 2014 Jul 10. pii: S0022-510X(14)00452-3. doi: 10.1016/j.jns.2014.07.008. [Epub ahead of print] PubMed PMID: 25073574. 2: Urata C, Masheder B, Cheng DF, Hozumi A. Unusual dynamic dewetting behavior of smooth perfluorinated hybrid films: potential advantages over conventional textured and liquid-infused perfluorinated surfaces. Langmuir. 2013 Oct 8;29(40):12472-82. doi: 10.1021/la402714s. Epub 2013 Sep 24. PubMed PMID: 24020591. 3: Ozatik O, Aydin Y, Hassa H, Ulusoy D, Ogut S, Sahin F. Relationship between oxidative stress and clinical pregnancy in assisted reproductive technology treatment cycles. J Assist Reprod Genet. 2013 Jun;30(6):765-72. doi: 10.1007/s10815-013-0005-2. Epub 2013 May 11. Erratum in: J Assist Reprod Genet. 2014 Nov;31(11):1569. PubMed PMID: 23666546; PubMed Central PMCID: PMC3696458. 4: Chahal J, Bush-Joseph CA, Chow A, Zelazny A, Mather RC 3rd, Lin EC, Gupta D, Verma NN. Clinical and magnetic resonance imaging outcomes after surgical repair of complete proximal hamstring ruptures: does the tendon heal? Am J Sports Med. 2012 Oct;40(10):2325-30. Epub 2012 Aug 6. PubMed PMID: 22869623. 5: Lee DH, Park T, Kim HW. Induction of apoptosis by disturbing mitochondrial-membrane potential and cleaving PARP in Jurkat T cells through treatment with acetoxyscirpenol mycotoxins. Biol Pharm Bull. 2006 Apr;29(4):648-54. PubMed PMID: 16595895. 6: Xing D, Kjølbye AL, Petersen JS, Martins JB. Pharmacological stimulation of cardiac gap junction coupling does not affect ischemia-induced focal ventricular tachycardia or triggered activity in dogs. Am J Physiol Heart Circ Physiol. 2005 Feb;288(2):H511-6. PubMed PMID: 15650154. 7: Kay CD, Holub BJ. The effect of wild blueberry (Vaccinium angustifolium) consumption on postprandial serum antioxidant status in human subjects. Br J Nutr. 2002 Oct;88(4):389-98. PubMed PMID: 12323088. 8: Boldt J, Walz G, Triem J, Suttner S, Kumle B. Point-of-care (POC) measurement of coagulation after cardiac surgery. Intensive Care Med. 1998 Nov;24(11):1187-93. PubMed PMID: 9876982. 9: Sawyer JR, Swanson CM, Roloson GJ, Longee DC, Chadduck WM. Cytogenetic findings in a case of pediatric glioblastoma. Cancer Genet Cytogenet. 1992 Nov;64(1):75-9. PubMed PMID: 1333880. |
PubChem Compound | 2254901 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume